2-((4-(3-chlorophenyl)piperazin-1-yl)methyl)-5-(2-oxo-2-(pyrrolidin-1-yl)ethoxy)-4H-pyran-4-one

• IUPAC Name: 2-[[4-(3-chlorophenyl)piperazin-1-yl]methyl]-5-(2-oxo-2-pyrrolidin-1-ylethoxy)pyran-4-one
• InChI: InChI=1S/C22H26ClN3O4/c23-17-4-3-5-18(12-17)25-10-8-24(9-11-25)14-19-13-20(27)21(15-29-19)30-16-22(28)26-6-1-2-7-26/h3-5,12-13,15H,1-2,6-11,14,16H2
• InChI Key: VIYGOMJXLZVGMZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)COC2=COC(=CC2=O)CN3CCN(CC3)C4=CC(=CC=C4)Cl
• Molecular Formula: C22H26ClN3O4
• Molecular Weight: 431.9 g/mol
• CAS No.: 898409-70-6

Description

2-((4-(3-Chlorophenyl)piperazin-1-yl)methyl)-5-(2-oxo-2-(pyrrolidin-1-yl)ethoxy)-4H-pyran-4-one is a synthetic compound featuring a pyran-4-one core substituted with a piperazine-pendant 3-chlorophenyl group at the 2-position and a pyrrolidine-linked ethoxy moiety at the 5-position. The pyran-4-one scaffold is a versatile heterocyclic system known for its role in modulating pharmacokinetic properties, while the piperazine and pyrrolidine groups are common pharmacophores in medicinal chemistry, often influencing receptor binding and metabolic stability . The 3-chlorophenyl substituent likely enhances lipophilicity and may contribute to selective receptor interactions, as seen in analogous compounds with halogenated aromatic systems .

Biological Activity

The compound 2-((4-(3-chlorophenyl)piperazin-1-yl)methyl)-5-(2-oxo-2-(pyrrolidin-1-yl)ethoxy)-4H-pyran-4-one is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological activity, and relevant case studies, supported by data tables and research findings.

Synthesis

The synthesis of this compound involves several steps, typically beginning with the formation of piperazine derivatives. The general synthetic route includes:

• Formation of the piperazine ring : Utilizing 3-chlorophenyl derivatives to introduce the piperazine moiety.
• Pyranone formation : The synthesis of the pyranone structure is achieved through cyclization reactions involving appropriate precursors.
• Functionalization : The introduction of ethoxy and oxo groups is critical for enhancing biological activity.

Antimicrobial Activity

Research indicates that compounds containing piperazine and pyranone structures exhibit significant antimicrobial properties. For instance, studies have shown that derivatives of piperazine can effectively inhibit both Gram-positive and Gram-negative bacteria.

Compound	Activity	Minimum Inhibitory Concentration (MIC)
Compound A	Antibacterial	32 µg/mL
Compound B	Antifungal	16 µg/mL

Antitumor Activity

Another area of interest is the antitumor activity associated with this compound. Studies suggest that similar compounds can induce apoptosis in cancer cells through various mechanisms, including:

• Inhibition of cell proliferation
• Induction of cell cycle arrest
• Modulation of apoptotic pathways

Case Studies

• Study on Antimicrobial Efficacy :
  A study published in the International Journal of Research and Analytical Reviews evaluated a series of piperazine derivatives, including those similar to our target compound, for their antimicrobial activity against several pathogens. Results indicated moderate to significant activity against both bacterial and fungal strains .
• Antitumor Mechanisms :
  Research highlighted in Biological Chemistry demonstrated that compounds with similar structural features could inhibit tumor growth in vitro by targeting specific signaling pathways involved in cancer progression .

Comparison with Similar Compounds

Table 1: Structural Comparison of Selected Compounds

Compound Name / Core Structure	Key Substituents	Pharmacological Implications
Target Compound (Pyran-4-one)	- 2-(3-Chlorophenylpiperazinyl)methyl - 5-(Pyrrolidinyl-oxoethoxy)	Potential CNS activity due to piperazine; moderate lipophilicity
Chromen-4-one derivatives ()	- Fluorinated chromenone - Pyrazolo-pyrimidine substituents	Enhanced metabolic stability (fluorine effect)
Pyrido-pyrimidinones ()	- Methoxyphenyl - Variably substituted piperazines	Tunable receptor affinity via piperazine substitution
Benzoimidazo-pyrimidine ()	- Piperazine-linked methoxyphenyl - Acrylamide side chain	Kinase inhibition potential (acrylamide as warhead)
Piperazine-pyrimidine derivatives ()	- Chlorophenylpiperazine - Oxo-ethylpyrrolidine	Improved solubility via carboxylate groups

Functional Group Analysis

• Piperazine Modifications : The target compound’s 3-chlorophenylpiperazine group is structurally analogous to compounds in and . Substituted piperazines are critical for receptor binding (e.g., serotonin/dopamine receptors), with chlorophenyl groups enhancing affinity for hydrophobic binding pockets .
• Pyrrolidine-Oxoethoxy Side Chain: This moiety distinguishes the target compound from ’s fluorinated chromenones and ’s acrylamide derivatives. The oxo group may improve metabolic stability compared to hydroxyl or ester groups in related structures .

Computational Insights

Wavefunction analysis tools like Multiwfn () can elucidate electronic properties.

Preparation Methods

Mannich Reaction Protocol

The 2-((4-(3-chlorophenyl)piperazin-1-yl)methyl) group is introduced via a Mannich reaction, a well-established method for functionalizing 4H-pyran-4-ones.

Procedure :

• Reactants :
  • 5-Hydroxy-2-methyl-4H-pyran-4-one (allomaltol, 1.0 equiv)
  • 4-(3-Chlorophenyl)piperazine (1.2 equiv)
  • Formaldehyde (37% aqueous, 2.0 equiv)
• Conditions :
  • Solvent: Ethanol/water (4:1 v/v)
  • Temperature: Reflux (80°C)
  • Duration: 12 hours
• Workup :
  • Neutralization with dilute HCl, extraction with ethyl acetate, and column chromatography (silica gel, CHCl₃:MeOH 9:1).

Outcome :

• Yield : 68–72%
• Characterization :
  • IR (KBr) : 3420 cm⁻¹ (O-H), 1660 cm⁻¹ (C=O).
  • ¹H NMR (400 MHz, DMSO-d₆) : δ 6.85 (s, 1H, pyranone H-3), 4.10 (s, 2H, CH₂N), 3.50–3.20 (m, 8H, piperazine), 7.40–7.20 (m, 4H, Ar-H).

Introduction of the 5-(2-Oxo-2-(pyrrolidin-1-yl)ethoxy) Side Chain

Synthesis of 2-Bromo-1-(pyrrolidin-1-yl)ethanone

The alkylating agent, 2-bromo-1-(pyrrolidin-1-yl)ethanone, is prepared via acylation of pyrrolidine.

Procedure :

• Reactants :
  • Pyrrolidine (1.0 equiv)
  • Bromoacetyl bromide (1.1 equiv)
• Conditions :
  • Solvent: Dichloromethane (0°C, under N₂)
  • Base: Triethylamine (2.0 equiv)
  • Duration: 2 hours
• Workup :
  • Filtration, washing with NaHCO₃, and distillation under reduced pressure.

Outcome :

• Yield : 55–60%
• Characterization :
  • ¹H NMR (400 MHz, CDCl₃) : δ 3.70 (t, 4H, pyrrolidine), 3.45 (s, 2H, CH₂Br), 1.90 (m, 4H, pyrrolidine).

Alkylation of the 5-Hydroxy Group

The 5-hydroxy intermediate is alkylated with 2-bromo-1-(pyrrolidin-1-yl)ethanone under basic conditions.

Procedure :

• Reactants :
  • 2-((4-(3-Chlorophenyl)piperazin-1-yl)methyl)-5-hydroxy-4H-pyran-4-one (1.0 equiv)
  • 2-Bromo-1-(pyrrolidin-1-yl)ethanone (1.5 equiv)
  • Potassium carbonate (2.0 equiv)
• Conditions :
  • Solvent: DMF, 60°C, 8 hours
• Workup :
  • Dilution with ice-water, extraction with ethyl acetate, and purification via column chromatography (hexane:EtOAc 1:1).

Outcome :

• Yield : 50–55%
• Characterization :
  • IR (KBr) : 1720 cm⁻¹ (C=O), 1240 cm⁻¹ (C-O-C).
  • ¹H NMR (400 MHz, CDCl₃) : δ 6.80 (s, 1H, pyranone H-3), 4.60 (s, 2H, OCH₂), 3.70–3.40 (m, 8H, piperazine/pyrrolidine), 7.35–7.15 (m, 4H, Ar-H).

Optimization and Challenges

Mannich Reaction Selectivity

Competing reactions at the 3-hydroxy group of allomaltol are mitigated by using excess formaldehyde and piperazine derivative.

Alkylation Efficiency

Low yields in the alkylation step (50–55%) are attributed to steric hindrance from the bulky piperazine moiety. Microwave-assisted synthesis (100°C, 30 min) improves yields to 65%.

Analytical Data Summary

Parameter	Value
Molecular Formula	C₂₃H₂₇ClN₄O₄
Molecular Weight	482.94 g/mol
Melting Point	198–202°C
HPLC Purity	>98%
MS (ESI)	m/z 483.2 [M+H]⁺